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Compound of Interest

Compound Name: 2,5-Dihydroxy-1,4-benzoquinone

Cat. No.: B104904

An In-depth Technical Guide to the Chemical Properties of 2,5-Dihydroxy-1,4-benzoquinone

Introduction

2,5-Dihydroxy-1,4-benzoquinone (DHBQ), also known as anilic acid, is an organic compound
with the formula CsH4Oa. It is formally derived from 1,4-benzoquinone through the substitution
of two hydrogen atoms with hydroxyl (-OH) groups.[1] This yellow, crystalline solid is one of
seven dihydroxybenzoquinone isomers and is noted for its planar molecular structure and
ferroelectric properties.[1] DHBQ has been identified as a key chromophore responsible for the
yellowing of aged cellulosic materials, such as paper and cotton.[2] Its rich chemistry, stemming
from the presence of both carbonyl and enol functional groups, allows it to participate in a
variety of reactions including nucleophilic substitutions, reductions, and condensations.[2]
Furthermore, its derivatives are explored for applications in coordination chemistry, the
development of organic materials with novel electronic and magnetic properties, and as
components in electric batteries.[3] The compound also exhibits antimicrobial activity, inhibiting
the growth of several fungal species.[4]

Physical and Chemical Properties

The fundamental physical and chemical properties of 2,5-Dihydroxy-1,4-benzoquinone are
summarized below. These properties are crucial for its handling, application, and analysis in a
research setting.
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Property Value Reference(s)

Molecular Formula CeHaOa4 [51[6]

Molar Mass 140.09 g/mol [51[7]
Yellow to ochre or brown

Appearance ] [51[6]
powder/solid

Melting Point 235 °C (decomposes) [5161[8]

N ] 322.3 °C at 760 mmHg

Boiling Point ) [6]
(estimated)

Density 1.843 g/cm3 [6]

Water Solubility Soluble [519]
Soluble in acetone and

o ethanol; Slightly soluble in

Solubility in other solvents ] [4][10]
DMSO and Methanol (with
heating)

Acidity (pKa) pKa1 = 2.71 - 2.95; pKaz2 = 4.87 (BIL]

cidi a
yiP -5.18 (at 25 °C)
Flash Point 162.9 °C [5][6]

Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of DHBQ. Key

spectral data are provided below.
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. . Characteristic
Spectroscopic Technique . Reference(s)
Peaks/Signals

1H NMR Data available in literature [11][12]

13C NMR Data available in literature [11][12]

170 NMR Data available in literature [13]
Data available in spectral

Infrared (IR) Spectroscopy [71[14]
databases

Data available in spectral
Raman Spectroscopy I [71[11]
atabases

UV-Vis Spect Electronic absorption spectra
-Vis Spectrosco
P by have been studied in detail

Monoisotopic Mass:
Mass Spectrometry 140.01095860 Da [71[15]

Chemical Reactivity and Pathways

DHBQ exhibits a versatile range of chemical behaviors due to its unique electronic structure,
featuring both electron-withdrawing carbonyl groups and electron-donating hydroxyl groups.

Acidity and Tautomerism

DHBQ is a notable weak acid, capable of losing protons from its two hydroxyl groups in a
stepwise manner to form the corresponding monoanion and dianion.[1][11] The pKa values
indicate it is significantly more acidic than simple phenols, a property attributed to the
resonance stabilization of the resulting conjugate bases. The dianion, in particular, is very
stable.[10] The reactivity of DHBQ can sometimes be rationalized through its tautomeric ortho-
quinoid form, especially in reactions with diamines.[16][17]

Caption: Stepwise deprotonation of 2,5-Dihydroxy-1,4-benzoquinone (DHBQ).

Redox Chemistry
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The quinone moiety in DHBQ is redox-active, capable of undergoing reversible two-electron
reduction to form the corresponding hydroquinone, 1,2,4,5-tetrahydroxybenzene. This redox
system is central to its application in electrochemical energy storage, such as in rechargeable
sodium-ion batteries where the disodium salt of DHBQ serves as an anode material.[10] The
hydroquinone form is extremely sensitive to oxygen and readily oxidizes back to DHBQ in the

presence of air.[10]
[1. Dissolve in conc. NaOH(an

2. Add 30% H202 (Oxidation)
Forms red disodium salt

3. Acidify with HCI

4. Yellow DHBQ precipitates

[5. Filter and wash with Hzo]

6. Dry product

End: Purified DHBQ

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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